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Abstract
Tetrabutyl titanate, with the chemical formula Ti(OC₄H₉)₄, is a highly versatile and reactive

organometallic compound belonging to the titanium alkoxide family.[1] It serves as a crucial

precursor in materials science, a catalyst in organic synthesis, and a crosslinking agent in

polymer chemistry.[2][3] Its utility is primarily derived from its high sensitivity to moisture,

enabling controlled hydrolysis and condensation reactions to form titanium dioxide (TiO₂)

networks. This property is extensively leveraged in the sol-gel process for creating coatings,

films, and advanced ceramic materials.[1][4] This guide provides a comprehensive overview of

the core chemical properties of tetrabutyl titanate, detailed experimental protocols for its key

reactions, and its applications relevant to materials science and the pharmaceutical field,

particularly in the development of drug delivery systems.

Core Chemical and Physical Properties
Tetrabutyl titanate, also known as titanium(IV) n-butoxide (TNBT), is a colorless to pale yellow

liquid.[5] At room temperature, it is characterized by an alcohol-like odor, which can become

more pronounced in aged samples due to partial hydrolysis.[1][6] The compound is highly

soluble in many common organic solvents such as ethanol, ether, and benzene, but it is

immiscible with ketones.[5][7][8] A key characteristic is its extreme sensitivity to moisture,

reacting readily with water or even humid air.[1] This necessitates handling and storage under

anhydrous, inert conditions, typically under nitrogen or argon gas.[1]
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Quantitative Physical and Chemical Data
A summary of the key quantitative properties of tetrabutyl titanate is presented in the table

below for easy reference and comparison.

Property Value Reference(s)

Chemical Formula C₁₆H₃₆O₄Ti [5]

Molecular Weight 340.32 g/mol [9][10]

Appearance Colorless to pale yellow liquid [2][5]

Odor Weak, alcohol-like [9]

Density 1.00 g/mL at 20 °C [7]

Boiling Point
312-314 °C at 760 mmHg; 206

°C at 10 mmHg
[5][9]

Melting Point -55 °C [5]

Flash Point 55-77 °C (closed cup) [5][11]

Refractive Index (n20/D) 1.491 [7]

Vapor Pressure 5.6 hPa at 20 °C [8]

Solubility
Soluble in most organic

solvents; reacts with water.
[7]

Titanium Content ~14.0% [5]

Spectroscopic Properties
Spectroscopic analysis is fundamental for the identification and characterization of tetrabutyl
titanate.

NMR Spectroscopy
¹H NMR: The proton NMR spectrum provides characteristic signals for the butyl group's

protons. The typical assignments in CDCl₃ are: δ 4.16 (t, 2H, -O-CH₂-), δ 1.58 (m, 2H, -O-

CH₂-CH₂-), δ 1.37 (m, 2H, -CH₂-CH₃), δ 0.93 (t, 3H, -CH₃).[12]
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¹³C NMR: The carbon NMR spectrum in CDCl₃ shows distinct peaks corresponding to the

four carbon atoms of the butoxide chain.[1]

Vibrational Spectroscopy
FT-IR Spectroscopy: The infrared spectrum of tetrabutyl titanate displays characteristic

absorption bands. Key peaks include C-H stretching vibrations around 2958 cm⁻¹ and 2870

cm⁻¹, and C-O stretching vibrations.[8] The absence of a broad O-H band confirms the

compound's purity from hydrolysis products.

Raman Spectroscopy: Raman spectroscopy can also be used to characterize the Ti-O bonds

within the molecule.

Chemical Reactivity and Mechanisms
The chemical behavior of tetrabutyl titanate is dominated by the reactivity of the titanium-

butoxide bond. It is incompatible with strong acids, bases, and oxidizing agents.[1]

Hydrolysis and the Sol-Gel Process
Tetrabutyl titanate reacts readily with water in a hydrolysis reaction, which is often violent and

exothermic.[1] This reaction sequentially replaces the butoxide (-OBu) groups with hydroxyl (-

OH) groups, releasing n-butanol. The resulting titanium hydroxide species then undergo

condensation (polycondensation) reactions, forming Ti-O-Ti bridges and eliminating water. This

process is the foundation of the sol-gel method for producing titanium dioxide (TiO₂).

The overall reaction can be summarized as: Ti(OBu)₄ + 4H₂O → Ti(OH)₄ + 4BuOH Ti(OH)₄ →

TiO₂ + 2H₂O

The rate of hydrolysis can be controlled by several factors, including the water-to-alkoxide ratio,

the solvent, temperature, and the use of chelating agents like acetylacetone, which can

stabilize the titanium precursor and slow down the reaction.[13][14]
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Hydrothermal Synthesis of Titanate Nanotubes

Start: TiO₂ Precursor
(from Tetrabutyl Titanate)

Mix with conc. NaOH
solution

Hydrothermal Treatment
(Autoclave at 130-185 °C)

Formation of
Lamellar Sheets

Scrolling of Sheets into
Nanotubes

Washing & Drying

Final Product:
Titanate Nanotubes (TNTs)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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